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Compound of Interest

Compound Name: 5-Hydroxydecanoate sodium

Cat. No.: B1264779

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and biological
activity of 5-Hydroxydecanoate sodium (5-HD), a selective blocker of mitochondrial ATP-
sensitive potassium (mitoKATP) channels. This document also includes comprehensive
protocols for the preparation of 5-HD solutions and its application in both in vivo and in vitro
experimental models of ischemia-reperfusion injury.

Introduction

5-Hydroxydecanoate sodium is a valuable pharmacological tool for investigating the role of
mitoKATP channels in cellular processes, particularly in the context of cardioprotection and
ischemic preconditioning. Its ability to selectively inhibit these channels allows researchers to
dissect the signaling pathways involved in cell survival and death under conditions of cellular
stress.

Physicochemical Properties and Solubility

5-Hydroxydecanoate sodium is a white to off-white solid. It is the sodium salt of 5-
hydroxydecanoic acid.

Table 1: Solubility of 5-Hydroxydecanoate Sodium
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Solvent Solubility Observations Citations

Forms a clear
Water 10 mg/mL ) [1][2]
solution.[1][2]

Water (under specific Enhanced solubility
- 25 mg/mL ) [1]

conditions) can be achieved.[1]
Dimethyl Sulfoxide Forms a clear

10 mg/mL ] [2]
(DMSO) solution.[2]

12.5 mg/mL (59.45
DMSO [1]

mM)

Biological Activity

5-Hydroxydecanoate sodium is a selective blocker of ATP-sensitive potassium (KATP)
channels, with a particular affinity for those located in the inner mitochondrial membrane
(mitoKATP channels).[3] The IC50 for this inhibition is approximately 30 uM.[3] By blocking
these channels, 5-HD can abolish the protective effects of ischemic preconditioning, a
phenomenon where brief periods of ischemia protect against subsequent prolonged ischemic
insults.[4] Its mechanism of action involves modulating mitochondrial function, including
processes like calcium homeostasis and the production of reactive oxygen species (ROS).[3]

Signaling Pathway

The diagram below illustrates the proposed signaling pathway involving 5-Hydroxydecanoate
sodium and the mitochondrial ATP-sensitive potassium (mitoKATP) channel in the context of
ischemic preconditioning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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